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Compound of Interest

Compound Name: Substance P, Free Acid

Cat. No.: B12430944

Essential Safety and Handling Guide for
Substance P, Free Acid

For Researchers, Scientists, and Drug Development Professionals

This guide provides crucial safety and logistical information for the handling and disposal of
Substance P, Free Acid. Given the limited availability of a comprehensive Safety Data Sheet
(SDS) for this specific compound, a cautious approach is paramount. The following procedures
are based on general best practices for handling potent biologically active peptides and
research chemicals with unknown toxicity.

Hazard Assessment

Substance P is an endogenous neuropeptide involved in inflammatory processes, pain
transmission, and stress responses.[1] While extensive toxicological data for Substance P,
Free Acid, is not readily available, its potent biological activity necessitates careful handling to
avoid unintended physiological effects. Researchers should treat this substance as potentially
hazardous upon inhalation, ingestion, or skin contact.

Personal Protective Equipment (PPE)
Recommendations
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The selection of appropriate PPE is critical to minimize exposure. The following table

summarizes the recommended PPE for handling Substance P, Free Acid.

Exposure Route

Recommended PPE

Specifications and Best
Practices

Inhalation

NIOSH-approved Respirator

For handling powders outside
of a certified chemical fume
hood, a respirator with an
N100, R100, or P100 filter is
recommended.[2] All respirator
use must be in accordance
with a comprehensive
respiratory protection program,
including medical clearance,

training, and fit-testing.[2]

Skin Contact

Powder-free Nitrile Gloves

Double-gloving is
recommended. Gloves must
be inspected before use and
changed immediately if
contaminated, torn, or
punctured.[3] Avoid PVC
gloves as they offer little
protection against chemical

exposure.[4]

Disposable Gown or Lab Coat

A disposable gown or a
dedicated lab coat that can be
decontaminated is essential.
Ensure it has long sleeves and

a secure closure.

Eye and Face Contact

Safety Goggles and Face
Shield

Safety goggles should be worn
at all times.[4] A face shield
should be used in conjunction
with goggles when there is a
risk of splashes or aerosol

generation.[2][4]
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Safe Handling Procedures

Adherence to standard operating procedures is crucial for minimizing risk.
Engineering Controls:

» Always handle Substance P, Free Acid, in a certified chemical fume hood to minimize
inhalation exposure.

e Use a balance with a draft shield when weighing the powdered substance.
Procedural Steps for Handling:

o Preparation: Before handling, ensure all necessary PPE is readily available and in good
condition. Designate a specific area within the fume hood for handling Substance P.

¢ Weighing and Reconstitution:

o Carefully weigh the required amount of the powdered substance on weighing paper or in a
weigh boat.

o To reconstitute, slowly add the solvent (e.g., DMSO, water) to the vial containing the
powder.[1] Avoid shaking, which can cause aerosolization; instead, gently vortex or pipette
to dissolve.

o Experimental Use:
o When transferring solutions, use appropriate pipettes with aerosol-resistant tips.
o Keep all containers with Substance P, Free Acid, sealed when not in use.

e Post-Handling:

o Decontaminate all surfaces and equipment that may have come into contact with the
substance. A 10% bleach solution followed by a water rinse is generally effective for
decontaminating surfaces.

o Remove and dispose of outer gloves before leaving the handling area.
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o Wash hands thoroughly with soap and water after removing all PPE.[5]

Spill and Emergency Procedures

Immediate and appropriate action is critical in the event of a spill or exposure.
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Emergency Situation

Immediate Action

Minor Spill (Powder)

1. Evacuate the immediate area. 2. Wear
appropriate PPE, including a respirator. 3.
Gently cover the spill with damp paper towels to
avoid raising dust. 4. Carefully wipe up the spill,
working from the outside in. 5. Place all
contaminated materials in a sealed bag for
hazardous waste disposal. 6. Decontaminate

the spill area with a suitable cleaning agent.

Major Spill

1. Evacuate the laboratory and alert others. 2.
Contact your institution's Environmental Health
and Safety (EHS) department immediately. 3.

Prevent entry to the affected area.

Skin Contact

1. Immediately remove contaminated clothing.
2. Wash the affected area thoroughly with soap
and plenty of water for at least 15 minutes.[3] 3.

Seek medical attention.

Eye Contact

1. Immediately flush the eyes with copious
amounts of water for at least 15 minutes, lifting
the upper and lower eyelids.[3] 2. Seek
immediate medical attention.

1. Move the affected person to fresh air. 2. If

breathing is difficult, provide oxygen. If not

Inhalation ) ) o o
breathing, give artificial respiration.[3] 3. Seek
immediate medical attention.
1. Rinse the mouth with water. Do NOT induce
) vomiting.[3] 2. Never give anything by mouth to
Ingestion

an unconscious person.[3] 3. Seek immediate

medical attention.

Disposal Plan
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Proper disposal of Substance P, Free Acid, and associated waste is essential to prevent
environmental contamination and accidental exposure.

Waste Classification:

e Substance P, Free Acid, with CAS number 71977-09-8, is not classified as a P-listed
(acutely hazardous) waste by the EPA.[6][7][8] Therefore, the stringent disposal
requirements for P-listed wastes do not apply.[8]

Disposal Procedures:
e Unused or Expired Substance P, Free Acid:

o Collect the original vial or any unused material in a clearly labeled, sealed container for
hazardous chemical waste.

o Contaminated Materials:

o All disposable materials that have come into contact with Substance P, such as gloves,
pipette tips, weighing boats, and paper towels, must be collected as hazardous waste.[7]

o Place these materials in a dedicated, sealed, and clearly labeled hazardous waste bag or
container.[7]

e Liquid Waste:

o Collect all agueous solutions containing Substance P in a designated, sealed, and labeled
hazardous waste container.

o Empty Containers:

o Even if visually empty, the original vial may contain residual powder. It should be managed
as hazardous waste and placed in the solid waste container.[7]

e Waste Pickup:

o Arrange for the pickup of all hazardous waste through your institution's Environmental
Health and Safety (EHS) department.
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PPE Selection Workflow

The following diagram outlines the decision-making process for selecting the appropriate level
of personal protective equipment when working with Substance P, Free Acid.
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Start: Handling
Substance P, Free Acid

i

Add NIOSH-approved
Respirator
(N100/P100)

Add Face Shield

Minimum PPE:
- Safety Goggles
- Double Nitrile Gloves
- Lab Coat/Gown

Click to download full resolution via product page

Caption: PPE Selection Workflow for Substance P Handling.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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